Cas no 1033201-83-0 (3-(2-Bromophenyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(2-Bromophenyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole
• CAS No: 1033201-83-0
• MF: C₁₄H₈BrClN₂O
• MW: 335.583121299744
• MDL: MFCD10699652
• CID: 858094
• PubChem ID: 46738847
• Update Time: 2025-11-02

3-(2-Bromophenyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromophenyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole
• A-4248
• BS-22964
• AKOS015835140
• MFCD10699652
• DTXSID10674498
• CS-0440255
• 1033201-83-0

• MDL： MFCD10699652
• Inchi： 1S/C14H8BrClN2O/c15-12-7-2-1-6-11(12)13-17-14(19-18-13)9-4-3-5-10(16)8-9/h1-8H
• InChI Key： OWRHRDZBLZWKSE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NOC(C2C=CC=C(C=2)Cl)=N1

Computed Properties

• Exact Mass: 333.95100
• Monoisotopic Mass: 333.95085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.543±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.7E-3 g/L) (25 ºC),
• PSA: 38.92000
• LogP: 4.81950

Additional information on 3-(2-Bromophenyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole

Comprehensive Overview of 3-(2-Bromophenyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole (CAS No. 1033201-83-0)

3-(2-Bromophenyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole (CAS No. 1033201-83-0) is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with bromo and chloro phenyl groups. This compound has garnered significant attention in pharmaceutical and materials science research due to its unique structural properties and potential applications. The presence of both bromophenyl and chlorophenyl groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The 1,2,4-oxadiazole ring system is known for its stability and versatility, often employed in drug discovery and agrochemical development. Researchers are particularly interested in 3-(2-Bromophenyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole due to its potential as a building block for bioactive molecules. Recent studies highlight its role in modulating biological pathways, which aligns with the growing demand for novel therapeutic agents in treating chronic diseases.

From a materials science perspective, 3-(2-Bromophenyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole exhibits promising electronic properties, making it a candidate for organic semiconductors and light-emitting diodes (OLEDs). The integration of halogen atoms (bromo and chloro) contributes to its electron-withdrawing characteristics, which are crucial for tuning material performance. This aligns with the current trend in sustainable electronics and energy-efficient technologies.

The synthesis of 3-(2-Bromophenyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole typically involves cyclization reactions of precursor amidoximes, followed by halogenation steps. Optimizing these processes is a key focus for industrial applications, as efficiency and yield are critical for scalability. Recent advancements in green chemistry have also explored catalytic methods to reduce environmental impact, addressing the global push for sustainable manufacturing practices.

In the pharmaceutical sector, 3-(2-Bromophenyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole is investigated for its potential as a kinase inhibitor or antimicrobial agent. The rise of antibiotic resistance and the need for targeted cancer therapies have driven research into structurally diverse compounds like this. Its mechanism of action and pharmacokinetic profile are subjects of ongoing preclinical studies, reflecting the compound's relevance in modern drug development.

Market trends indicate a growing demand for specialized heterocyclic compounds, with 3-(2-Bromophenyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole positioned as a high-value intermediate. Suppliers and contract research organizations (CROs) are expanding their portfolios to include such derivatives, catering to the needs of academic and industrial researchers. The compound's CAS No. 1033201-83-0 serves as a unique identifier, ensuring traceability and compliance with regulatory standards.

For researchers seeking detailed protocols or analytical data, 3-(2-Bromophenyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole is often characterized using techniques like NMR, HPLC, and mass spectrometry. These methods confirm purity and structural integrity, which are essential for reproducibility in scientific studies. Open-access databases and peer-reviewed journals frequently cite this compound, underscoring its importance in contemporary chemistry.

In summary, 3-(2-Bromophenyl)-5-(3-chlorophenyl)-1,2,4-oxadiazole (CAS No. 1033201-83-0) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and synthetic chemistry. Its unique halogenated 1,2,4-oxadiazole structure offers a platform for innovation, addressing critical challenges in health and technology. As research progresses, this compound is poised to play a pivotal role in advancing scientific and industrial breakthroughs.